Cas no 918409-21-9 (D-Alanine, 3-fluoro-N-methyl-)

• Product Name: D-Alanine, 3-fluoro-N-methyl-
• CAS No: 918409-21-9
• MF: C₄H₈FNO₂
• MW: 121.110224723816
• CID: 776686
• PubChem ID: 71427325
• Update Time: 2025-04-19

D-Alanine, 3-fluoro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• D-Alanine, 3-fluoro-N-methyl-
• 3-Fluoro-N-methyl-D-alanine
• DTXSID60846067
• 918409-21-9

• Inchi： 1S/C4H8FNO2/c1-6-3(2-5)4(7)8/h3,6H,2H2,1H3,(H,7,8)/t3-/m1/s1
• InChI Key： XEYZCKCYJIEQQO-GSVOUGTGSA-N
• SMILES： FC[C@H](C(=O)O)NC

Computed Properties

• Exact Mass: 121.05390666g/mol
• Monoisotopic Mass: 121.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives